N-2,1,3-benzothiadiazol-4-yl-2,4-difluorobenzamide

• IUPAC Name: N-(2,1,3-benzothiadiazol-4-yl)-2,4-difluorobenzamide
• InChI: InChI=1S/C13H7F2N3OS/c14-7-4-5-8(9(15)6-7)13(19)16-10-2-1-3-11-12(10)18-20-17-11/h1-6H,(H,16,19)
• InChI Key: CQJNWQLSZRUHAK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NSN=C2C(=C1)NC(=O)C3=C(C=C(C=C3)F)F
• Molecular Formula: C13H7F2N3OS
• Molecular Weight: 291.28 g/mol

Description

N-2,1,3-benzothiadiazol-4-yl-2,4-difluorobenzamide (BF-168) is a small molecule drug that has gained attention in recent years due to its potential use in scientific research. It is a member of the benzothiadiazole family of compounds, which have been shown to have various biological activities. BF-168 has been found to be a potent inhibitor of protein-protein interactions and has been studied for its potential use in cancer treatment and other diseases.

Mechanism of Action

N-2,1,3-benzothiadiazol-4-yl-2,4-difluorobenzamide works by binding to specific sites on proteins and disrupting their interactions with other proteins. This leads to the inhibition of key cellular pathways that are important for disease development. The exact mechanism of action of N-2,1,3-benzothiadiazol-4-yl-2,4-difluorobenzamide is still being studied, but it is believed to involve the disruption of protein-protein interactions through the formation of hydrogen bonds and other interactions.
Biochemical and physiological effects:
N-2,1,3-benzothiadiazol-4-yl-2,4-difluorobenzamide has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells in vitro and in vivo, and has been shown to induce apoptosis (programmed cell death) in cancer cells. N-2,1,3-benzothiadiazol-4-yl-2,4-difluorobenzamide has also been found to have anti-inflammatory effects and has been studied for its potential use in neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

N-2,1,3-benzothiadiazol-4-yl-2,4-difluorobenzamide has several advantages for use in lab experiments. It is a small molecule drug that can be easily synthesized and modified for specific applications. It has also been shown to be highly potent and selective in inhibiting protein-protein interactions. However, there are also limitations to its use. N-2,1,3-benzothiadiazol-4-yl-2,4-difluorobenzamide can be toxic at high concentrations, and its effects on normal cells and tissues are not fully understood. Further studies are needed to determine the optimal concentration and dosing for N-2,1,3-benzothiadiazol-4-yl-2,4-difluorobenzamide in different experimental settings.

Future Directions

N-2,1,3-benzothiadiazol-4-yl-2,4-difluorobenzamide has a promising future in scientific research. There are several future directions that could be explored, including:
1. Optimization of synthesis method for higher yields and purity.
2. Development of analogs with improved potency and selectivity.
3. Further studies to determine the optimal concentration and dosing for N-2,1,3-benzothiadiazol-4-yl-2,4-difluorobenzamide in different experimental settings.
4. Investigation of the effects of N-2,1,3-benzothiadiazol-4-yl-2,4-difluorobenzamide on other protein-protein interactions and cellular pathways.
5. Studies to determine the safety and toxicity of N-2,1,3-benzothiadiazol-4-yl-2,4-difluorobenzamide in different animal models and human cells.
6. Examination of the potential use of N-2,1,3-benzothiadiazol-4-yl-2,4-difluorobenzamide in combination with other drugs for enhanced therapeutic effects.
In conclusion, N-2,1,3-benzothiadiazol-4-yl-2,4-difluorobenzamide is a small molecule drug that has potential applications in scientific research. It has been found to be a potent inhibitor of protein-protein interactions and has been studied for its potential use in cancer treatment and other diseases. Further studies are needed to fully understand its mechanism of action, biochemical and physiological effects, and optimal dosing in different experimental settings. The future directions for N-2,1,3-benzothiadiazol-4-yl-2,4-difluorobenzamide include optimization of synthesis method, development of analogs, and investigation of its safety and toxicity in different animal models and human cells.

Synthesis Methods

N-2,1,3-benzothiadiazol-4-yl-2,4-difluorobenzamide can be synthesized by a series of chemical reactions starting from commercially available starting materials. The synthesis involves the use of various reagents and solvents, and the process can be optimized for higher yields and purity. The synthesis method has been described in detail in several scientific publications.

Scientific Research Applications

N-2,1,3-benzothiadiazol-4-yl-2,4-difluorobenzamide has been studied extensively for its potential use in scientific research. It has been found to be a potent inhibitor of protein-protein interactions, which are important for various cellular processes. N-2,1,3-benzothiadiazol-4-yl-2,4-difluorobenzamide has been shown to inhibit the interaction between MDM2 and p53, which is a key pathway in cancer development. N-2,1,3-benzothiadiazol-4-yl-2,4-difluorobenzamide has also been studied for its potential use in other diseases, such as neurodegenerative disorders and viral infections.